Cas no 1368191-48-3 (5-Thiaspiro[3.5]nonan-8-amine)

• Product Name: 5-Thiaspiro[3.5]nonan-8-amine
• CAS No: 1368191-48-3
• MF: C₈H₁₅NS
• MW: 157.27640080452
• CID: 6106263
• PubChem ID: 82415818
• Update Time: 2024-01-14

5-Thiaspiro[3.5]nonan-8-amine Chemical and Physical Properties

Names and Identifiers

• 5-Thiaspiro[3.5]nonan-8-amine
• EN300-657376
• 1368191-48-3

• Inchi： 1S/C8H15NS/c9-7-2-5-10-8(6-7)3-1-4-8/h7H,1-6,9H2
• InChI Key： WVJNAAVQVVVXPE-UHFFFAOYSA-N
• SMILES： C1C2(CC(N)CCS2)CC1

Computed Properties

• Exact Mass: 157.09252066g/mol
• Monoisotopic Mass: 157.09252066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 51.3Ų

Experimental Properties

• Density: 1.10±0.1 g/cm3(Predicted)
• Boiling Point: 264.0±33.0 °C(Predicted)
• pka: 9.65±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thianes